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Compound of Interest

Compound Name: 2,6-Octadiene, 2,6-dimethyl-

Cat. No.: B105221 Get Quote

An In-depth Technical Guide to (6E)-2,6-dimethylocta-2,6-diene

This technical guide provides a comprehensive overview of (6E)-2,6-dimethylocta-2,6-diene, a

monoterpenoid of interest to researchers in chemistry and drug development. This document

details its chemical identity, physicochemical properties, and insights into its synthesis.

Chemical Identity and Structure
(6E)-2,6-dimethylocta-2,6-diene is a member of the class of organic compounds known as

monoterpenoids.[1] Its structure consists of an eight-carbon chain with two methyl groups at

positions 2 and 6, and two double bonds at positions 2 and 6. The "(6E)" designation indicates

the stereochemistry at the double bond at position 6 is of the trans configuration. This

compound has been identified in various natural sources, including Camellia sinensis,

Magnolia sieboldii, and Zingiber officinale.[1][2]

The fundamental identifiers and structural representations of (6E)-2,6-dimethylocta-2,6-diene

are as follows:

IUPAC Name: (6E)-2,6-dimethylocta-2,6-diene[1][3]

Molecular Formula: C₁₀H₁₈[1][3][4]

SMILES: C/C=C(\C)/CCC=C(C)C[1]

InChIKey: MZPDTOMKQCMETI-BJMVGYQFSA-N[1][3]
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Physicochemical Data
A summary of the key physicochemical properties of (6E)-2,6-dimethylocta-2,6-diene is

presented in the table below. While some experimental data is available, many properties are

computationally predicted.

Property Value Source

Molecular Weight 138.25 g/mol [1][3]

CAS Number 2609-23-6 [1][5]

Purity
95% (as specified by one

vendor)
[3]

Kovats Retention Index
976 - 990 (Semi-standard non-

polar)
[1]

Boiling Point Not available [4]

Melting Point Not available [4]

Density Not available [4]

Synthesis and Experimental Protocols
The synthesis of (6E)-2,6-dimethylocta-2,6-diene has been reported in the scientific literature,

with a key reference being Chemistry Letters, 9, p. 103, 1980.[4] While the full detailed protocol

from this specific publication is not readily available, a general approach to synthesizing similar

diene structures often involves olefination reactions or elimination reactions from suitable

precursors.

A documented experimental protocol for a related compound, (±)-(E)-2,6-dimethyl-octa-2,7-

diene-1,6-diol, utilizes a microwave-assisted synthesis approach, which is noted for its

efficiency and environmentally friendly nature.[6][7] A general outline of such a synthesis

involves the following key steps:

Oxidation of a Precursor: For instance, the oxidation of linalool to (±) (E)-2,6-dimethyl-3-

hydroxy-2,7-octadienal can be achieved using selenium dioxide and tert-Butyl hydroperoxide
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on a silica support under microwave irradiation.[6]

Further Functional Group Transformation: The resulting aldehyde can then be subjected to

further reactions. For example, reduction with sodium borohydride on alumina under

microwave irradiation can yield the corresponding diol.[6]

This modern synthetic methodology highlights the use of solid supports and microwave energy

to drive reactions to completion rapidly and with high yields, offering a greener alternative to

traditional synthetic methods.[6][7]

Logical Workflow for Synthesis and Purification
The following diagram illustrates a generalized workflow for the chemical synthesis and

subsequent purification of a target compound like (6E)-2,6-dimethylocta-2,6-diene.

General Workflow for Synthesis and Purification
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Caption: A generalized workflow for the synthesis and purification of a chemical compound.

Potential Applications
As a conjugated diene with symmetrical methyl substitution, (6E)-2,6-dimethylocta-2,6-diene

can be utilized in studies of diene reactivity and chain-conjugation.[3] It may also be employed

in investigations of radical mechanisms and as a scaffold inspired by terpenes in

developmental chemistry.[3] The presence of this and related compounds in human breath

suggests potential interest in the field of metabolomics and biomarker discovery.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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